5-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1-isopropyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one

• IUPAC Name: 5-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1-propan-2-yl-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
• InChI: InChI=1S/C24H25FN6O2/c1-16(2)22-26-27-23-24(33)30(19-5-3-4-6-20(19)31(22)23)15-21(32)29-13-11-28(12-14-29)18-9-7-17(25)8-10-18/h3-10,16H,11-15H2,1-2H3
• InChI Key: BHVNILMBUPNFIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1C3=CC=CC=C3N(C2=O)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C24H25FN6O2
• Molecular Weight: 448.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a triazole ring, and a quinoxaline ring. The presence of these rings suggests that the compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The fluorophenyl group, for example, is likely to contribute to the compound’s polarity and may influence its interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Anticancer Activity

A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, including compounds structurally related to the target molecule, were synthesized and evaluated for their anticancer activity. These compounds exhibited significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, suggesting potential applications in cancer therapy (B. N. Reddy et al., 2015).

Antimicrobial Activities

Another study focused on the synthesis of new 1,2,4-triazole derivatives, which displayed good to moderate antimicrobial activities against various test microorganisms. This research underscores the potential of such compounds in developing new antimicrobial agents (H. Bektaş et al., 2007).

Synthesis and Evaluation of Piperazine-Containing Compounds

Compounds featuring the piperazine moiety, akin to the target chemical structure, were synthesized and assessed for their positive inotropic activity. This work demonstrates the therapeutic potential of such compounds in treating cardiovascular diseases (Ji-Yong Liu et al., 2009).

Antimicrobial Agent Development

A project was conducted to develop quality control methods for a leader compound among derivatives of [1,2,4]triazolo[4,3-a]quinazoline-5(4H)-ones, highlighting its promise as an antimalarial agent. This emphasizes the compound's role in further antimicrobial studies (S. Danylchenko et al., 2018).

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its reactions with other compounds, and investigating its physical and chemical properties.

Mechanism of Action

Target of Action

It is known that piperazine, a structural motif found in this compound, is commonly found in pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance . Piperazine can be found in biologically active compounds for a variety of disease states .

Mode of Action

The incorporation of the piperazine heterocycle into biologically active compounds can be accomplished through a mannich reaction . This suggests that the compound may interact with its targets through a similar mechanism.

Biochemical Pathways

It is known that piperazine derivatives have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect multiple biochemical pathways.

Pharmacokinetics

The presence of the piperazine ring in the compound suggests that it may have favorable pharmacokinetic properties, as piperazine is known to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Given the wide range of biological activities associated with piperazine derivatives , it is likely that the compound has diverse molecular and cellular effects.